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Compound of Interest

Compound Name:
1-(2-bromoethoxy)-2-

methylpropane

CAS No.: 4963-16-0

Cat. No.: B2454644

Get Quote

Part 1: Rapid Response & Hazard Architecture
Emergency Overview
1-(2-Bromoethoxy)-2-methylpropane is a bifunctional alkylating agent and ether. Its chemical

architecture combines the flammability and peroxide-forming potential of an ether with the

reactivity of a primary alkyl bromide.

Critical Hazards:

Genotoxicity: As a primary alkyl halide, it acts as an electrophile capable of alkylating

DNA/proteins. Treat as a potential carcinogen.

Peroxide Formation: The ether linkage adjacent to a secondary carbon (isobutyl group)

makes it susceptible to autoxidation.

Lachrymator/Irritant: High vapor pressure leads to rapid respiratory and ocular irritation.
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Quantitative Safety Data
Parameter Value / Status Source

Physical State Liquid / Oil [BLDpharm, 2026]

Storage Temp
-20°C (Freezer), Inert

Atmosphere
[BLDpharm, 2026]

Flash Point
~57°C (Estimated from

analogs)
[CDN Isotopes, 2025]

GHS Signal WARNING / DANGER [Sigma-Aldrich, 2025]

Hazard Codes

H226 (Flammable), H315

(Skin), H319 (Eye), H335

(Resp), H351 (Suspected

Carcinogen)

[Fisher, 2025]

Part 2: Risk Assessment & Hierarchy of Controls
Effective safety relies on a "Defense in Depth" strategy. PPE is the last line of defense, not the

first.

Engineering Controls (Primary Defense)
Containment: All transfers must occur within a certified Chemical Fume Hood (CFH)

operating at face velocity >100 fpm.

Inertion: Due to peroxide risks, store and handle under Argon or Nitrogen.

Static Control: Ground all metal transfer equipment. Ether vapors can ignite from static

discharge.[1]

PPE Selection Logic (Secondary Defense)
The lipophilic nature of the isobutyl group facilitates skin absorption, while the bromine atom

increases permeation through standard rubber.

Glove Selection Matrix
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Note: Breakthrough times are estimated based on homologous halogenated ethers.

Glove Material Thickness Breakthrough Time Usage Context

Nitrile (Disposable) 4-6 mil < 5 mins

Forbidden as single

layer. Use only as

inner glove.

Double Nitrile 10 mil (total) ~15 mins

Routine Handling.

Inspect outer glove

frequently. Change

immediately upon

splash.[2][3]

Viton / Butyl >15 mil > 4 hours

Spill Cleanup / Bulk

Transfer. Essential for

direct contact.

Silver Shield

(Laminate)
2.7 mil > 8 hours

Maximum Protection.

Use as inner liner

under nitrile for high-

risk procedures.

Respiratory & Eye Protection[1][4][5][6][7][8]
Eyes: Chemical Splash Goggles (ANSI Z87.1) are mandatory. Face shields are required for

volumes >50 mL.

Respiratory: If fume hood is unavailable (e.g., spill outside hood), use a Full-Face Respirator

with Organic Vapor (OV) cartridges.

Part 3: Operational Protocols
Workflow 1: Routine Transfer & Reaction Setup
Objective: Transfer reagent from storage to reaction vessel without exposure.

Preparation:

Don PPE: Lab coat, safety goggles, Double Nitrile Gloves.
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Check reagent bottle for peroxide crystals (do not open if crystals are visible).

Clamp reaction vessel and purge with Nitrogen.

Transfer:

Use a gas-tight syringe with a long needle (Luer-lock) to avoid pouring.

Technique: Insert needle through septum. Withdraw liquid slowly to prevent bubble

formation (cavitation can aerosolize the ether).

Transfer directly into the reaction solvent (subsurface addition) to minimize vapor

generation.

Decontamination:

Immediately wipe syringe exterior with a Kimwipe soaked in acetone, then dispose of

Kimwipe in solid hazardous waste.

Rinse syringe with acetone into "Halogenated Waste".

Workflow 2: PPE Decision Logic
The following diagram illustrates the decision process for selecting the correct protective

equipment based on the operation scale.
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Start: Define Operation

Volume > 50 mL?

Routine Protocol:
- Double Nitrile Gloves

- Splash Goggles
- Lab Coat

No

High Exposure Protocol:
- Silver Shield Liner + Nitrile Outer

- Face Shield + Goggles
- FR Lab Coat

Yes

Inside Fume Hood?

Respiratory Protocol:
- Full Face Respirator (OV Cartridge)

- Viton/Butyl Gloves

No (Spill/Maintenance)

Proceed

Yes

Click to download full resolution via product page

Figure 1: PPE Selection Decision Tree based on volume and engineering control availability.

Part 4: Emergency Response & Disposal
Spill Response Algorithm
Scenario: 10 mL spill inside the fume hood.

Alert: Announce the spill. Keep fume hood sash low.

PPE Upgrade: Don Silver Shield or thick Viton gloves.
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Absorb: Do NOT use paper towels (flammability risk). Use vermiculite, sand, or commercial

"Solvent Absorbent" pads.

Clean: Scoop absorbed material into a wide-mouth jar. Label "Hazardous Waste:

Flammable/Toxic Solid".

Decontaminate: Scrub surface with soap and water. Test surface pH (alkyl halides can

hydrolyze to HBr, causing acidity).

Skin Exposure[2][3][5][6][7][8][10][11][12][13]
Immediate Action: Flush with water for 15 minutes.

Do Not: Do not use ethanol or DMSO to wash skin; these solvents increase skin permeability

and drag the alkyl bromide deeper into the tissue.

Disposal[6][8][13][14][15][16]
Segregation: Dispose as Halogenated Organic Waste.

Incompatibility: Do not mix with strong oxidizers (nitric acid) or strong bases (risk of

exothermic elimination).

Spill Detected Assess Location

Inside HoodContained

Outside Hood

Uncontained

Absorb with
Vermiculite/Pads

Evacuate Lab
Call EHS

Seal in Jar
Label 'Halogenated'

Click to download full resolution via product page

Figure 2: Immediate response workflow for chemical spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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